Cas no 1803840-82-5 (2-Bromo-3-(3-bromopropyl)benzonitrile)

• Product Name: 2-Bromo-3-(3-bromopropyl)benzonitrile
• CAS No: 1803840-82-5
• MF: C₁₀H₉Br₂N
• MW: 302.993160963058
• CID: 4977399
• Update Time: 2025-06-08

2-Bromo-3-(3-bromopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-bromopropyl)benzonitrile

• Inchi： 1S/C10H9Br2N/c11-6-2-5-8-3-1-4-9(7-13)10(8)12/h1,3-4H,2,5-6H2
• InChI Key： ZGRYGSRKSUWTSK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C#N)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Additional information on 2-Bromo-3-(3-bromopropyl)benzonitrile

Recent Advances in the Study of 2-Bromo-3-(3-bromopropyl)benzonitrile (CAS: 1803840-82-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(3-bromopropyl)benzonitrile (CAS: 1803840-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's dual bromine substituents and benzonitrile core make it a versatile intermediate in organic synthesis and a promising candidate for further pharmacological investigation.

Recent studies have highlighted the role of 2-Bromo-3-(3-bromopropyl)benzonitrile as a key intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its structural features allow for facile modification, enabling researchers to explore a wide range of derivatives with varying biological activities. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the synthesis of novel bromodomain inhibitors, which are of interest in oncology and inflammatory diseases.

In addition to its synthetic utility, preliminary biological evaluations have revealed that 2-Bromo-3-(3-bromopropyl)benzonitrile exhibits moderate inhibitory activity against certain cancer cell lines. Mechanistic studies suggest that its activity may be linked to the modulation of specific signaling pathways, although further research is needed to elucidate the exact mechanisms. These findings underscore the compound's potential as a scaffold for the development of new anticancer agents.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Current research efforts are focused on structural optimization and the development of more selective derivatives. Collaborative initiatives between academic and industrial researchers are expected to accelerate progress in this area, paving the way for future clinical applications.

In conclusion, 2-Bromo-3-(3-bromopropyl)benzonitrile (CAS: 1803840-82-5) represents a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its emerging biological activities make it a compound of significant interest. Continued research will be essential to fully exploit its potential and translate these findings into therapeutic advancements.